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Compound of Interest

Compound Name: Neurokinin B TFA

Cat. No.: B15607665

Introduction

Neurokinin B (NKB), a member of the tachykinin peptide family, plays a crucial role in various
physiological processes, particularly in the neuroendocrine regulation of reproduction. Encoded
by the TAC3 gene, NKB is co-expressed with kisspeptin and dynorphin in the arcuate nucleus
of the hypothalamus, forming the KNDy neuronal system that governs the pulsatile release of
Gonadotropin-Releasing Hormone (GnRH). Given its significance in reproductive health and
potential involvement in conditions like polycystic ovary syndrome (PCOS) and pre-eclampsia,
accurate quantification of NKB in biological fluids is of high interest to researchers and drug
development professionals. This document provides a detailed protocol for the quantitative
measurement of Neurokinin B in human plasma samples using a competitive Enzyme-Linked
Immunosorbent Assay (ELISA).

Principle of the Assay

This assay employs the competitive inhibition enzyme immunoassay technique. The microplate
Is pre-coated with an antibody specific to NKB. During the assay, NKB present in the plasma
sample competes with a fixed amount of biotin-labeled NKB for the binding sites on the pre-
coated antibody. After a washing step to remove unbound substances, a streptavidin-
horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated NKB
captured by the antibody. Following another wash, a TMB substrate solution is added. The
resulting color development is inversely proportional to the amount of NKB in the sample. The
reaction is terminated by the addition of a stop solution, and the absorbance is measured at
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450 nm. The concentration of NKB in the samples is determined by comparing their optical
density (OD) with a standard curve.

Performance Characteristics of Commercial NKB
ELISA Kits

Quantitative data from various commercially available Neurokinin B ELISA kits are summarized
below. These values provide a benchmark for assay performance.

Parameter Typical Value Source
Assay Type Competitive ELISA
Sample Type Serum, Plasma, Cell Culture
Supernatant
Required Sample Volume 50 pL per well
Detection Range 0.1 - 1,000 pg/mL
15.625 - 1000 pg/mL
Sensitivity 3.7 pg/mL

9.375 pg

 To cite this document: BenchChem. [Application Note: Detection of Neurokinin B in Human
Plasma using Competitive ELISA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15607665#elisa-protocol-for-detecting-neurokinin-b-
in-plasma-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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